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Compound of Interest

Compound Name: ABS-752

Cat. No.: B15541391

L  Get Quote

Disclaimer: Specific disposal procedures for the research compound ABS-752, also known as
3-[5-(Aminomethyl)-6-fluoro-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione, are not
readily available in public documentation. As a novel compound, a comprehensive, substance-

specific waste management plan must be established in consultation with your institution's
Environmental Health and Safety (EHS) office and the compound's manufacturer or supplier.

The following guide provides a general framework for the safe handling and disposal of new

chemical entities in a laboratory setting, based on established best practices.

The compound ABS-752 is identified as a molecular glue prodrug candidate for the treatment
of Hepatocellular Carcinoma (HCC).[1] Its chemical and physical properties are summarized

below.

Property

Value

Chemical Name

3-[5-(Aminomethyl)-6-fluoro-1,3-dihydro-1-oxo-
2H-isoindol-2-yl]-2,6-piperidinedione[2]

Synonyms

ABS-752, 3-(5-(Aminomethyl)-6-fluoro-1-
oxoisoindolin-2-yl)piperidine-2,6-dione[2]

CAS Number

2761170-84-5[2]

Molecular Formula

C14H14FN303[2]

Molecular Weight

291.28 g/mol [2]
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General Protocol for the Disposal of Novel Research
Compounds

This protocol outlines the essential steps for managing the waste generated from experiments
involving a new chemical entity like ABS-752.

Initial Waste Characterization and Planning

Before beginning any experiment, a waste disposal plan must be formulated.

o Assume Hazardous Nature: Unless confirmed otherwise by a thorough risk assessment,
treat the novel compound and all materials it contacts as hazardous waste.

o Consult Similar Structures: If a specific Safety Data Sheet (SDS) is unavailable, review the
SDS for any precursor materials or compounds with similar chemical structures to anticipate
potential hazards.

¢ Waste Minimization: Design experiments to use the minimum amount of the compound
necessary, thereby minimizing waste generation.

Segregation of Waste Streams

Proper segregation is critical to prevent dangerous reactions and ensure compliant disposal.

o Dedicated Containers: Use separate, clearly labeled containers for each type of waste (e.g.,
solid, aqueous liquid, organic liquid, sharps).

e Aqueous vs. Organic: Collect agueous solutions containing the compound separately from
organic solvent solutions.

e Avoid Mixing: Do not mix waste with incompatible chemicals. For example, keep acidic and
basic solutions separate.

Waste Container Selection and Labeling

All waste containers must be appropriate for the type of waste and clearly labeled.

o Container Type: Use leak-proof, compatible containers with secure screw caps.
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e Labeling: All labels must include:

The words "Hazardous Waste"

o

[¢]

The full chemical name of all contents, including solvents and the novel compound (e.g.,
"Methanol with 1 mg/mL ABS-752").

[¢]

The approximate concentrations or volumes.

o

The name of the Principal Investigator and the laboratory room number.

The date of accumulation.

[e]

Satellite Accumulation Area (SAA)

Designate a specific location within the laboratory for the temporary storage of hazardous
waste.

e Location: The SAA must be at or near the point of waste generation and under the control of
laboratory personnel.

e Secondary Containment: All waste containers in the SAA must be placed within a secondary
container (e.g., a tray or tub) to contain any potential leaks or spills.

o Container Closure: Waste containers must be kept tightly closed except when adding waste.

Disposal Procedures for Different Waste Streams

Solid Waste:

o Description: Contaminated personal protective equipment (PPE), weigh boats, pipette tips,
and any solid form of the compound.

e Procedure:
o Collect in a designated, labeled, leak-proof container.

o Ensure the container is kept closed.
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o When ready for pickup, arrange for disposal through your institution's EHS department.
Liquid Waste:
» Description: Solutions of the compound in aqueous or organic solvents.

e Procedure:

[e]

Collect in a designated, labeled, compatible liquid waste container.

o

NEVER dispose of down the sink.

[¢]

DO NOT allow volatile solvents to evaporate in a fume hood as a means of disposal.

[e]

Arrange for pickup through your institution's EHS department.
Sharps Waste:
o Description: Needles, syringes, contaminated glass pipettes, or broken glass.
e Procedure:
o Place immediately into a puncture-resistant sharps container.
o Label the container with the contents it has been exposed to.
o Arrange for disposal as hazardous sharps waste.

Experimental Workflow & Disposal Plan

The following diagram illustrates the logical workflow for handling and disposing of a novel
research compound.
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Caption: Workflow for the safe disposal of a novel research compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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